Cas no 28864-65-5 (1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-)

1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)- structure
28864-65-5 structure
Product Name:1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
CAS No:28864-65-5
MF:C22H18O2
MW:314.377126216888
CID:1437450
PubChem ID:3882387
Update Time:2025-04-20

1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
    • 3,3-bis(4-methylphenyl)-2-benzofuran-1-one
    • SCHEMBL822834
    • ST073941
    • EU-0070517
    • 3,3-BIS(4-METHYLPHENYL)-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
    • 28864-65-5
    • 3,3-Di-p-tolylisobenzofuran-1(3H)-one
    • AKOS001610754
    • STK762571
    • 3,3-di(p-tolyl) phthalide
    • DTXSID00397745
    • 3,3-bis(4-methylphenyl)-2-benzofuran-1(3H)-one
    • Inchi: 1S/C22H18O2/c1-15-7-11-17(12-8-15)22(18-13-9-16(2)10-14-18)20-6-4-3-5-19(20)21(23)24-22/h3-14H,1-2H3
    • InChI Key: IGUVEAWTILYVLT-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 314.13074
  • Monoisotopic Mass: 314.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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